Cas no 1114658-99-9 (2-(4-methylbenzoyl)-4-[3-(methylsulfanyl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 2-(4-methylbenzoyl)-4-[3-(methylsulfanyl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114658-99-9
• MF: C₂₃H₁₉NO₃S₂
• MW: 421.531863451004
• CID: 5342495
• Update Time: 2025-05-20

2-(4-methylbenzoyl)-4-[3-(methylsulfanyl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• (4-methylphenyl){4-[3-(methylthio)phenyl]-1,1-dioxido-4H-1,4-benzothiazin-2-yl}methanone
• 2-(4-methylbenzoyl)-4-[3-(methylsulfanyl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione
• STL095278
• (4-(3-(methylthio)phenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(p-tolyl)methanone
• (4-methylphenyl)-[4-(3-methylsulfanylphenyl)-1,1-dioxo-1lambda6,4-benzothiazin-2-yl]methanone
• (4-methylphenyl){4-[3-(methylsulfanyl)phenyl]-1,1-dioxido-4H-1,4-benzothiazin-2-yl}
• (4-methylphenyl)-[4-(3-methylsulfanylphenyl)-1,1-dioxo-1$l^{6},4-benzothiazin-2-yl]methanone

• Inchi： 1S/C23H19NO3S2/c1-16-10-12-17(13-11-16)23(25)22-15-24(18-6-5-7-19(14-18)28-2)20-8-3-4-9-21(20)29(22,26)27/h3-15H,1-2H3
• InChI Key： JRXGMABSLHJFSH-UHFFFAOYSA-N
• SMILES： S1(C(C(C2C=CC(C)=CC=2)=O)=CN(C2C=CC=C(C=2)SC)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 734
• XLogP3: 5
• Topological Polar Surface Area: 88.1

Additional information on 2-(4-methylbenzoyl)-4-[3-(methylsulfanyl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione

Compound CAS No. 1114658-99-9: 2-(4-methylbenzoyl)-4-[3-(methylsulfanyl)phenyl]-4H-1λ6,4-benzothiazine-1,1-dione

The compound with CAS No. 1114658-99-9, known as 2-(4-methylbenzoyl)-4-[3-(methylsulfanyl)phenyl]-4H-1λ6,4-benzothiazine-1,1-dione, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of benzothiazines, which are known for their versatile properties and applications in drug design, agrochemicals, and advanced materials.

Recent studies have highlighted the unique electronic properties of this compound, making it a promising candidate for use in organic electronics and optoelectronic devices. The presence of the benzothiazine core contributes to its high stability and photoluminescence efficiency, which are critical for applications in light-emitting diodes (LEDs) and solar cells.

One of the key features of this compound is its ability to undergo various chemical transformations under mild conditions. Researchers have explored its reactivity towards nucleophilic aromatic substitution and its potential as a building block for constructing larger molecular frameworks. These studies have demonstrated that the compound can be efficiently functionalized to incorporate additional substituents, enhancing its versatility in different chemical environments.

In terms of synthesis, the compound is typically prepared through a multi-step process involving coupling reactions and cyclization steps. The use of transition metal catalysts has been shown to significantly improve the yield and selectivity of these reactions. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more accessible for large-scale production.

The structural complexity of this compound also makes it an interesting subject for computational chemistry studies. Researchers have employed density functional theory (DFT) calculations to investigate its electronic structure and reactivity patterns. These studies have provided valuable insights into the molecule's π-conjugation pathways and its ability to participate in charge transfer processes.

Moreover, the compound's unique combination of electron-withdrawing and electron-donating groups has been leveraged in designing new materials for energy storage applications. For instance, it has been proposed as a component in hybrid supercapacitors due to its high capacitance and excellent rate capability.

In conclusion, CAS No. 1114658-99-9 represents a cutting-edge material with diverse applications across multiple disciplines. Its intricate structure and versatile properties continue to attract significant attention from researchers worldwide, driving ongoing efforts to unlock its full potential in both academic and industrial settings.